(6-chloro-1H-indol-3-yl)-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylmethanone

• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• IUPAC Name: (6-chloro-1H-indol-3-yl)-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylmethanone
• InChI: InChI=1S/C21H19ClN2O2/c22-15-5-6-16-17(12-23-19(16)11-15)20(25)24-9-7-21(8-10-24)18-4-2-1-3-14(18)13-26-21/h1-6,11-12,23H,7-10,13H2
• InChI Key: FPWHCHLKTSMBLA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3CO2)C(=O)C4=CNC5=C4C=CC(=C5)Cl

Description

It is a ligand that has been studied for its affinity to various receptors, including the human oxytocin receptor .

Preparation Methods

The synthesis of CHEMBL3416861 involves several steps. The compound can be prepared through a series of chemical reactions starting from commercially available precursors. The synthetic route typically includes the formation of a core structure followed by functional group modifications to achieve the desired chemical properties. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to maximize yield and purity . Industrial production methods may involve scaling up these laboratory procedures while ensuring consistency and quality control.

Chemical Reactions Analysis

CHEMBL3416861 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify certain functional groups within the molecule.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. .

Scientific Research Applications

CHEMBL3416861 has a wide range of scientific research applications, including:

Chemistry: It is used as a reference compound in various chemical assays to study its interactions with other molecules.

Biology: The compound is studied for its binding affinity to biological receptors, such as the oxytocin receptor, which plays a role in social bonding and behavior.

Medicine: Research is conducted to explore its potential therapeutic applications, including its effects on neurological and psychological conditions.

Industry: The compound may be used in the development of new drugs and therapeutic agents

Mechanism of Action

The mechanism of action of CHEMBL3416861 involves its interaction with specific molecular targets, such as the oxytocin receptor. By binding to this receptor, the compound can modulate the receptor’s activity, leading to various physiological effects. The pathways involved in this process include signal transduction mechanisms that alter cellular responses .

Comparison with Similar Compounds

CHEMBL3416861 can be compared with other similar compounds based on its chemical structure and biological activity. Some similar compounds include:

CHEMBL1234567: Another ligand with affinity for the oxytocin receptor.

CHEMBL2345678: A compound with similar functional groups but different receptor targets.

CHEMBL3456789: A molecule with comparable bioactivity but distinct chemical properties. The uniqueness of CHEMBL3416861 lies in its specific binding affinity and the resulting physiological effects